Cas no 99768-67-9 (5-Nitro-4-hydroxyquinazoline)

• Product Name: 5-Nitro-4-hydroxyquinazoline
• CAS No: 99768-67-9
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD12198902
• CID: 1031831
• PubChem ID: 135742246
• Update Time: 2025-11-02

5-Nitro-4-hydroxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-Nitroquinazolin-4-ol
• 5-Nitro-4-hydroxyquinazoline
• 5-nitro-1H-quinazolin-4-one
• 5-nitro-4(3H)-Quinazolinone
• 5-Nitroquizolin-4-ol
• 5-nitro-3H-quinazolin-4-one
• 5-Nitroquinazolin-4(1H)-one
• KM3516
• 6999AC
• TRA0058700
• SY004740
• AB1000205
• Z2732088569
• 5-Nitroquinazolin-4(3H)-One
• ZDA76867
• A858428
• Z1255443577
• DTXSID10693841
• AS-31554
• AKOS015897195
• MFCD12198902
• EN300-130975
• 99768-67-9
• AMY20397

• MDL： MFCD12198902
• Inchi： 1S/C8H5N3O3/c12-8-7-5(9-4-10-8)2-1-3-6(7)11(13)14/h1-4H,(H,9,10,12)
• InChI Key： AGOKBMXSQJZEKF-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2N=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 252-256 ºC (water )
• Boiling Point: 414.463℃/760mmHg
• Flash Point: 204.46℃
• Refractive Index: 1.744
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 91.83000
• LogP: 1.76680
• Vapor Pressure: No data available

5-Nitro-4-hydroxyquinazoline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Nitro-4-hydroxyquinazoline

Recent Advances in the Study of 5-Nitro-4-hydroxyquinazoline (CAS: 99768-67-9)

The compound 5-Nitro-4-hydroxyquinazoline (CAS: 99768-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 5-Nitro-4-hydroxyquinazoline as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that modifications to the quinazoline core, particularly the nitro and hydroxy functional groups, can significantly enhance the compound's selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-Nitro-4-hydroxyquinazoline derivatives exhibited nanomolar inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in non-small cell lung cancer therapy.

In addition to its kinase inhibitory properties, 5-Nitro-4-hydroxyquinazoline has shown potential as an antimicrobial agent. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that 5-Nitro-4-hydroxyquinazoline could serve as a lead compound for the development of new antimicrobial therapies.

The synthetic routes for 5-Nitro-4-hydroxyquinazoline have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for the large-scale production of this compound, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to yield and purity. Furthermore, computational studies have provided insights into the compound's structure-activity relationships (SAR), enabling researchers to design more effective derivatives with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 5-Nitro-4-hydroxyquinazoline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug development efforts. In conclusion, 5-Nitro-4-hydroxyquinazoline (CAS: 99768-67-9) represents a valuable tool in the chemical biology arsenal, with applications ranging from oncology to infectious disease treatment. Continued research in this area is expected to yield novel therapeutic agents that could address unmet medical needs.